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An In-Depth Technical Guide to the Spectroscopic Data of 2,3-Dichlorophenyl Isocyanate

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data for 2,3-
Dichlorophenyl Isocyanate (CAS No. 41195-90-8), a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] The accurate characterization of this molecule is
paramount for ensuring purity, verifying structure, and understanding its reactivity. This
document is intended for researchers, chemists, and quality control professionals who require a
detailed understanding of the spectral features of this compound.

Molecular Structure and Physicochemical
Properties

2,3-Dichlorophenyl isocyanate is an aromatic compound featuring a benzene ring substituted
with two chlorine atoms at positions 2 and 3, and an isocyanate functional group at position 1.
The relative positions of these electron-withdrawing groups dictate the electronic environment
of the aromatic protons and carbons, which is clearly reflected in its spectroscopic signatures.
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Caption: Molecular structure of 2,3-Dichlorophenyl isocyanate.

Table 1: Physicochemical Properties of 2,3-Dichlorophenyl Isocyanate

Property Value Source
CAS Number 41195-90-8
Molecular Formula C7HsCI2NO
Molecular Weight 188.01 g/mol
Appearance C.:olf)rless to light yellow clear
liquid
Density 1.424 g/mL at 25 °C
Boiling Point 58 °C at 1 mmHg [1]
Refractive Index (n20/D) 1.578

| Solubility | Decomposes in water |[1][2] |

Spectroscopic Analysis Workflow

The comprehensive characterization of 2,3-Dichlorophenyl isocyanate relies on a multi-
technique approach. Each method provides a unique piece of the structural puzzle, and
together they confirm the compound's identity and purity. The general workflow is a self-
validating system, where the hypothesis derived from one technique is confirmed or refined by
the others.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. echemi.com [echemi.com]

e 2. chemwhat.com [chemwhat.com]
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 To cite this document: BenchChem. [Spectroscopic data for 2,3-Dichlorophenyl isocyanate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028948/docs#spectroscopic-data-for-2-3-
dichlorophenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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